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Compound of Interest

Compound Name: 1,1,1-Trichloroacetone

Cat. No.: B165163 Get Quote

Solubility Profile of 1,1,1-Trichloroacetone: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1,1-Trichloroacetone (TCA), a halogenated ketone, serves as a versatile chemical

intermediate in various synthetic processes, including pharmaceutical and agrochemical

development. A thorough understanding of its solubility characteristics in both aqueous and

organic media is paramount for its effective handling, application in reaction chemistry, and for

predicting its environmental fate and toxicological profile. This technical guide provides a

comprehensive overview of the available solubility data for 1,1,1-Trichloroacetone, details

established experimental protocols for solubility determination, and presents logical workflows

for these procedures.

Quantitative Solubility Data
The solubility of 1,1,1-Trichloroacetone has been reported in aqueous and select organic

solvents. The available quantitative and qualitative data are summarized in the tables below for

ease of comparison.

Table 1: Solubility of 1,1,1-Trichloroacetone in Water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b165163?utm_src=pdf-interest
https://www.benchchem.com/product/b165163?utm_src=pdf-body
https://www.benchchem.com/product/b165163?utm_src=pdf-body
https://www.benchchem.com/product/b165163?utm_src=pdf-body
https://www.benchchem.com/product/b165163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Temperature (°C) Solubility Method

Water 25 7.45 g/L Estimated

Water 25 27 g/L Not Specified

Note: A notable discrepancy exists in the reported aqueous solubility values, highlighting the

importance of empirical verification for specific applications.

Table 2: Qualitative Solubility of 1,1,1-Trichloroacetone
in Organic Solvents

Solvent Solubility

Ethyl Alcohol Very Soluble

Diethyl Ether Very Soluble

Ethanol Soluble[1][2]

Acetone Soluble

Chloroform Soluble

Experimental Protocols for Solubility Determination
Standardized methods for determining the solubility of chemical substances have been

established by organizations such as the Organisation for Economic Co-operation and

Development (OECD) and the U.S. Environmental Protection Agency (EPA). The following

protocols are based on these guidelines and are suitable for determining the solubility of 1,1,1-
Trichloroacetone.

Aqueous Solubility Determination: OECD 105 Flask
Method
The Flask Method is appropriate for substances with a water solubility greater than 10-2 g/L.

Principle: A supersaturated or saturated solution of the test substance in water is prepared and

allowed to equilibrate at a constant temperature. The concentration of the substance in the
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aqueous phase is then determined by a suitable analytical method.

Apparatus:

Constant temperature bath with shaker

Analytical balance

Glass flasks with stoppers

Centrifuge or filtration apparatus (e.g., syringe filters with inert membranes)

Analytical instrumentation for quantification (e.g., Gas Chromatography with Electron

Capture Detector (GC-ECD) or High-Performance Liquid Chromatography (HPLC))

Procedure:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

the time required to reach equilibrium.

Preparation of Test Solution: An amount of 1,1,1-Trichloroacetone in excess of its expected

solubility is added to a known volume of water in a glass flask.

Equilibration: The flask is agitated in a constant temperature bath (e.g., 25 ± 0.5 °C) for a

sufficient period to reach equilibrium (typically 24-48 hours).

Phase Separation: The solution is allowed to stand at the test temperature to allow for phase

separation. If a solid phase is present, the aqueous phase is separated by centrifugation or

filtration.

Quantification: The concentration of 1,1,1-Trichloroacetone in the clear aqueous phase is

determined using a validated analytical method.

Replicate and Confirmation: The experiment is performed in at least duplicate. The

equilibration time should be varied to ensure that true equilibrium has been reached.

Organic Solvent Solubility Determination
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A similar flask method can be employed to determine the solubility of 1,1,1-Trichloroacetone
in organic solvents.

Procedure:

Solvent Selection: Choose a range of relevant organic solvents (e.g., ethanol, methanol,

acetone, diethyl ether, chloroform).

Saturated Solution Preparation: Add an excess amount of 1,1,1-Trichloroacetone to a

known volume of the organic solvent in a sealed container.

Equilibration: Agitate the mixture at a constant temperature until equilibrium is achieved.

Sample Preparation: Allow any undissolved solute to settle. Carefully take an aliquot of the

clear supernatant.

Analysis: Analyze the concentration of 1,1,1-Trichloroacetone in the aliquot using a suitable

and validated analytical technique (e.g., GC, HPLC). For highly soluble substances,

gravimetric analysis of the residue after solvent evaporation can be considered, ensuring the

solute is not volatile under the evaporation conditions.

Visualizing Experimental and Logical Workflows
The following diagrams, generated using the DOT language, illustrate the key workflows for

solubility determination.
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Caption: Experimental Workflow for Solubility Determination.
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Caption: Logical Flow for a Solubility Study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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